Cas no 2957-21-3 (Sakuranetin)
Sakuranetin is a cherry flavonoid phytoalexin with strong antifungal activity Conclusion: sakuranetin has anti-inflammatory and antioxidant effects, and can improve LPS induced acute lung injury
Sakuranetin structure
Sakuranetin Properties
Names and Identifiers
-
- 5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one
- 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (2S)-
- 5,4′-dihydroxy-7-methoxyflavanone
- 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
- Sakuranetin
- SAKURANETIN(P)
- SAKURANETIN(SH)
- 4',5-Dihydroxy-7-methoxyflavanone
- 5,4'-dihydroxy-7-methoxyflavanone
- naringenin 7-methylether
- (S)-(−)-4′-5-Dihydroxy-7-methoxyflavanone
- 7-O-Methylnaringenin
- Naringenin 7-O-methyl ether
- (2S)-sakuranetin
- Naringenin 7-methyl ether
- (S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one
- (S)-(-)-4',5-dihydroxy-7-methoxyflavanone
- 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-chroman-4-one
- 3O38P61299
- (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydro-4H-chromen-4-one
- GTPL412
- Sakuranetin, anal
- C09833
- (S)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
- (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-chroman-4-one
- UNII-3O38P61299
- Sakuranetin, analytical standard
- (2S)-4',5-dihydroxy-7-methoxyflavanone
- 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (S)-
- 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (2S)-
- BDBM50312648
- (2S)-5,4'-dihydroxy-7-methoxyflavan-4-one
- CHEMBL448297
- Q3459689
- AKOS027321114
- HY-N3006
- (2S)--5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
- CS-0022916
- LMPK12140571
- 5,4''-dihydroxy-7-methoxyflavanone
- 3d04
- SAKURANETIN [MI]
- 2957-21-3
- (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one
- NSC 407228
- Flavanone, 4',5-dihydroxy-7-methoxy-, (S)-(-)-
- CHEBI:28927
- AS-79385
- EINECS 220-980-5
- DB08517
- SCHEMBL555542
- FT-0650767
- Dihydrogenkwanin
- NCGC00168885-01
- Flavanone,5-dihydroxy-7-methoxy-, (S)-(-)-
- SMR000440561
- A871097
- MEGxp0_000557
- XD161714
- BDBM50049387
- NSC407228
- BRD-A32263173-001-01-2
- HMS2271F13
- 520-29-6
- SCHEMBL555541
- 5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydro-4H-chromen-4-one #
- 5,4''-Dihydroxy-7-o-methoxyflavanone
- 4H-1-Benzopyran-4-one,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (S)-
- AKOS015965397
- CHEMBL74852
- (RS)-Sakuranetin
- MLS000876793
- DJOJDHGQRNZXQQ-UHFFFAOYSA-N
- DTXSID10874774
- AC-20247
- AC-34929
- NS00015854
- 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
- MFCD07782262
- 5-Hydroxy-2-(4-hydroxy-phenyl)-7-methoxy-chroman-4-one
- L000892
- ACon1_000001
- NSC-407228
- 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-
- 7-O-methylnaringenin (Sakuranetin)
- "Sakuranetin
- 4',5-Dihydroxy 7-methoxyflavanone
- MLSMR
- DTXCID901012899
- 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (S)-(9CI)
- (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
- Flavanone, 4',5-dihydroxy-7-methoxy-, (S)-(-)-(8CI)
- +Expand
-
- MFCD00075651
- DJOJDHGQRNZXQQ-AWEZNQCLSA-N
- 1S/C16H14O5/c1-20-11-6-12(18)16-13(19)8-14(21-15(16)7-11)9-2-4-10(17)5-3-9/h2-7,14,17-18H,8H2,1H3/t14-/m0/s1
- O1C2=C([H])C(=C([H])C(=C2C(C([H])([H])[C@@]1([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)O[H])OC([H])([H])[H]
Computed Properties
- 286.084124g/mol
- 0
- 2.7
- 2
- 5
- 2
- 286.084124g/mol
- 286.084124g/mol
- 76Ų
- 21
- 377
- 0
- 0
- 1
- 0
- 0
- 1
- 18
- 0
- 286.28
Experimental Properties
- 2.81290
- 75.99000
- 1.668
- 555.9°Cat760mmHg
- 153-154°C
- 0.0±1.6 mmHg at 25°C
- 212.4°C
- 109.2 mg/L @ 25 °C (est)
- Powder
- D16 +8.0° (c = 7.92 in acetone); D12 +8.4° (c = 6.28 in methanol)
- 1.37
Sakuranetin Price
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Sakuranetin Related Literature
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1. Flavonoids from Vernonia fasciculata Michx. Isolation of genkwanin and a new flavone disaccharide, fasciculatinNand K. Narain J. Chem. Soc. Perkin Trans. 1 1977 1018
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2. Natural products in agarwood and Aquilaria plants: chemistry, biological activities and biosynthesisWei Li,Hui-Qin Chen,Hao Wang,Wen-Li Mei,Hao-Fu Dai Nat. Prod. Rep. 2021 38 528
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Sengul Uysal,Gokhan Zengin,Kouadio Ibrahime Sinan,Gunes Ak,Ramazan Ceylan,Mohamad Fawzi Mahomoodally,Ahmet Uysal,Nabeelah Bibi Sadeer,József Jek?,Zoltán Cziáky,Maria Jo?o Rodrigues,Evren Y?ld?ztugay,Fevzi Elbasan,Luisa Custodio RSC Adv. 2021 11 5295
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J. Abraham Domínguez-Avila,Abraham Wall-Medrano,Gustavo R. Velderrain-Rodríguez,C.-Y. Oliver Chen,Norma Julieta Salazar-López,Maribel Robles-Sánchez,Gustavo A. González-Aguilar Food Funct. 2017 8 15
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Jessica Walker,Katharina V. Reichelt,Katja Obst,Sabine Widder,Joachim Hans,Gerhard E. Krammer,Jakob P. Ley,Veronika Somoza Food Funct. 2016 7 3046
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Christine A. Williams,Renée J. Grayer Nat. Prod. Rep. 2004 21 539
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Heping Shang,Chuanxin Ma,Chunyang Li,Jason C. White,Tamara Polubesova,Benny Chefetz,Baoshan Xing Environ. Sci.: Nano 2020 7 2632
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Wiem Tahri,Abdelwaheb Chatti,Roberto Romero-González,Noelia López-Gutiérrez,Antonia Garrido Frenich,Ahmed Landoulsi Anal. Methods 2016 8 3517
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María D. Navarro-Hortal,Jose M. Romero-Márquez,Pedro Mu?oz-Ollero,Victoria Jiménez-Trigo,Adelaida Esteban-Mu?oz,Kilian Tutusaus,Francesca Giampieri,Maurizio Battino,Cristina Sánchez-González,Lorenzo Rivas-García,Juan Llopis,Tamara Y. Forbes-Hernández,José L. Quiles Food Funct. 2022 13 11185
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Noraisyah Zulkawi,Kam Heng Ng,Rizi Zamberi,Swee Keong Yeap,Indu Bala Jaganath,Dilan Satharasinghe,Chean Yeah Yong,Anisah Binti Jamaluddin,Sheau Wei Tan,Wan Yong Ho,Noorjahan Banu Alitheen,Kamariah Long RSC Adv. 2017 7 38287
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